Benzene, 1,2-dichloro-4-(4-(methylsulfonyl)phenoxy)-

• CAS No.: 83642-20-0
• Molecular Formula: C13H10Cl2O3S
• Molecular Weight: 317.2 g/mol
• IUPAC Name: 1,2-dichloro-4-(4-methylsulfonylphenoxy)benzene
• InChI: InChI=1S/C13H10Cl2O3S/c1-19(16,17)11-5-2-9(3-6-11)18-10-4-7-12(14)13(15)8-10/h2-8H,1H3
• InChI Key: MFQXXGHKVMJVCU-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)OC2=CC(=C(C=C2)Cl)Cl

Description

Benzene, 1,2-dichloro-4-(4-(methylsulfonyl)phenoxy)- is a useful research compound. Its molecular formula is C13H10Cl2O3S and its molecular weight is 317.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 9.40 grams (g) (0.0576 mole) of 3,4-dichlorophenol dissolved in 150 milliliters (ml) of dimethyl sulfoxide (DMSO) was added 2.30 g (0.0576 mole) of sodium hydroxide (NaOH). The mixture was heated to 60° C. and 10.0 g (0.0524 mole) of 4-chlorophenyl methyl sulfone was added. The reaction mixture was heated at 165° C. for 2.5 hours (hrs) and cooled. The mixture was poured into water and the crystalline product collected by filtration, washed well with water and dried, which gave 12.8 g (77.1% yield) of product. Recrystallization from ethanol afforded purified 4-(4-(methylsulfonyl)phenoxy)-1,2-dichlorobenzene, melting at a melting point (mp) of 124.5°-125.5° C.